Cas no 1421482-90-7 (2-(2,4-dichlorophenoxy)-N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)acetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)acetamide
• CAS No: 1421482-90-7
• MF: C₁₈H₁₇Cl₂N₅O₂
• MW: 406.265881299973
• CID: 5365569
• Update Time: 2025-07-15

2-(2,4-dichlorophenoxy)-N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichlorophenoxy)-N-[2-[[6-(1H-pyrrol-1-yl)-4-pyrimidinyl]amino]ethyl]acetamide
• 2-(2,4-dichlorophenoxy)-N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)acetamide

• Inchi： 1S/C18H17Cl2N5O2/c19-13-3-4-15(14(20)9-13)27-11-18(26)22-6-5-21-16-10-17(24-12-23-16)25-7-1-2-8-25/h1-4,7-10,12H,5-6,11H2,(H,22,26)(H,21,23,24)
• InChI Key： CFBBWSIAHQBVCY-UHFFFAOYSA-N
• SMILES： C(NCCNC1C=C(N2C=CC=C2)N=CN=1)(=O)COC1=CC=C(Cl)C=C1Cl

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 699.5±55.0 °C(Predicted)
• pka: 13.83±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,4-dichlorophenoxy)-N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)acetamide

Recent Advances in the Study of 2-(2,4-dichlorophenoxy)-N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)acetamide (CAS: 1421482-90-7)

The compound 2-(2,4-dichlorophenoxy)-N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)acetamide (CAS: 1421482-90-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

Recent studies have highlighted the compound's unique structural features, which include a dichlorophenoxy moiety and a pyrrolopyrimidine core. These structural elements are believed to contribute to its bioactivity, particularly in modulating specific biological pathways. Researchers have employed advanced synthetic techniques to optimize the yield and purity of this compound, ensuring its suitability for further pharmacological evaluation.

In vitro and in vivo studies have demonstrated that 2-(2,4-dichlorophenoxy)-N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)acetamide exhibits promising activity against a range of biological targets. For instance, it has shown inhibitory effects on certain kinases involved in inflammatory and oncogenic pathways. These findings suggest potential applications in treating conditions such as cancer and autoimmune diseases.

Further investigations into the compound's pharmacokinetics and toxicity profile have provided valuable insights into its safety and efficacy. Preliminary data indicate favorable absorption and distribution properties, although additional studies are required to fully characterize its metabolic fate and potential side effects. These results underscore the need for continued research to explore the compound's therapeutic potential.

In conclusion, 2-(2,4-dichlorophenoxy)-N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)acetamide represents a promising candidate for further development in the field of medicinal chemistry. Its unique structural attributes and demonstrated bioactivity make it a valuable subject of ongoing research. Future studies should focus on elucidating its precise mechanism of action and optimizing its pharmacological properties for clinical use.